4-Ethoxy-3-fluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-fluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C18H27FN2O4S2/c1-2-25-17-4-3-15(13-16(17)19)27(22,23)20-14-18(5-11-26-12-6-18)21-7-9-24-10-8-21/h3-4,13,20H,2,5-12,14H2,1H3
• InChI Key: DGZNYLNYBCONNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2(CCSCC2)N3CCOCC3)F
• Molecular Formula: C18H27FN2O4S2
• Molecular Weight: 418.6 g/mol

Description

4-Ethoxy-3-fluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as TAK-659 and is a selective inhibitor of Bruton's tyrosine kinase (BTK).

Mechanism of Action

The mechanism of action of 4-Ethoxy-3-fluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide involves the inhibition of BTK. BTK is a key enzyme involved in the survival and proliferation of cancer cells. Therefore, the inhibition of BTK by this compound leads to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Ethoxy-3-fluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide have been extensively studied. This compound has been found to be well-tolerated in preclinical studies, and it has been shown to have a good pharmacokinetic profile. In addition, this compound has been found to have a high degree of selectivity towards BTK, which reduces the risk of off-target effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-Ethoxy-3-fluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide in lab experiments is its high degree of selectivity towards BTK. This reduces the risk of off-target effects and improves the accuracy of the results. However, one of the limitations of using this compound is its high cost, which may limit its use in some lab experiments.

Future Directions

There are several future directions for the research on 4-Ethoxy-3-fluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide. One of the most significant directions is the development of this compound as a potential therapeutic agent for the treatment of various types of cancers. In addition, further studies are needed to explore the potential applications of this compound in other areas of scientific research.

Synthesis Methods

The synthesis of 4-Ethoxy-3-fluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide involves several steps. The first step involves the synthesis of 4-ethoxy-3-fluoroaniline, which is then reacted with thian-4-ylmethanol to form the corresponding thian-4-ylmethyl derivative. This derivative is then reacted with morpholine to form 4-morpholin-4-ylthian-4-ylmethylamine. The final step involves the reaction of this amine with benzenesulfonyl chloride to form 4-Ethoxy-3-fluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide.

Scientific Research Applications

4-Ethoxy-3-fluoro-N-[(4-morpholin-4-ylthian-4-yl)methyl]benzenesulfonamide has potential applications in various areas of scientific research. One of the most significant applications of this compound is in the field of oncology. It has been found to be an effective inhibitor of BTK, which is a key enzyme involved in the survival and proliferation of cancer cells. Therefore, this compound has potential applications in the treatment of various types of cancers.